Cas no 620-51-9 (1,3-bis(3-methylphenyl)thiourea)

• Product Name: 1,3-bis(3-methylphenyl)thiourea
• CAS No: 620-51-9
• MF: C₁₅H₁₆N₂S
• MW: 256.36594
• CID: 459683
• PubChem ID: 4763338
• Update Time: 2025-11-01

1,3-bis(3-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-bis(3-methylphenyl)-
• 1,3-bis(3-methylphenyl)thiourea

Computed Properties

• Exact Mass: 256.10358

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1,3-bis(3-methylphenyl)thiourea

Recent Advances in the Study of 1,3-bis(3-methylphenyl)thiourea (CAS: 620-51-9) in Chemical Biology and Pharmaceutical Research

The compound 1,3-bis(3-methylphenyl)thiourea (CAS: 620-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1,3-bis(3-methylphenyl)thiourea as a versatile scaffold in medicinal chemistry. Its thiourea moiety has been shown to exhibit strong hydrogen-bonding capabilities, making it an attractive candidate for the design of enzyme inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein tyrosine phosphatases (PTPs), a class of enzymes implicated in various diseases, including cancer and diabetes. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the target enzyme, providing valuable insights for future drug design.

In addition to its enzymatic inhibitory properties, 1,3-bis(3-methylphenyl)thiourea has also been investigated for its potential as an antimicrobial agent. A recent Antimicrobial Agents and Chemotherapy publication reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest that 1,3-bis(3-methylphenyl)thiourea could serve as a promising lead compound for the development of novel antibiotics.

Another area of active research involves the use of 1,3-bis(3-methylphenyl)thiourea in the synthesis of metal-organic frameworks (MOFs) for drug delivery applications. A 2022 study in Advanced Materials demonstrated that this compound can act as a ligand to coordinate with transition metals, resulting in porous MOF structures capable of encapsulating and releasing therapeutic agents in a controlled manner. The study highlighted the compound's potential for targeted drug delivery, particularly in oncology, where precise control over drug release is critical for minimizing side effects.

Despite these promising developments, challenges remain in the clinical translation of 1,3-bis(3-methylphenyl)thiourea-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's diverse biological activities and structural versatility make it a valuable tool for chemical biology research and a promising candidate for future drug discovery efforts.

In conclusion, recent research on 1,3-bis(3-methylphenyl)thiourea (CAS: 620-51-9) has revealed its potential across multiple therapeutic areas, including enzyme inhibition, antimicrobial therapy, and drug delivery. The compound's unique chemical properties and broad biological activities position it as a key focus for ongoing and future studies in the field. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be essential for realizing its full therapeutic potential.